Cas no 4440-93-1 (2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione)
4440-93-1 structure
Product Name:2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione
CAS No:4440-93-1
MF:C30H22O4
MW:446.493288516998
CID:2717180
PubChem ID:4277936
Update Time:2025-04-21
2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-diphenyl-2,3-dibenzoylbutane-1,4-dione
- DTXSID201265083
- AKOS024420549
- 1,1,2,2-tetrabenzoylethane
- 2,3-dibenzoyl-1,4-diphenyl-1,4-butanedione
- SCHEMBL1704713
- 4440-93-1
- 2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione
-
- Inchi: 1S/C30H22O4/c31-27(21-13-5-1-6-14-21)25(28(32)22-15-7-2-8-16-22)26(29(33)23-17-9-3-10-18-23)30(34)24-19-11-4-12-20-24/h1-20,25-26H
- InChI Key: QPKVOOSJCFCEGP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 446.15180918Da
- Monoisotopic Mass: 446.15180918Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 68.3Ų
2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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